Cas no 116428-95-6 (3,5-Nonadiyn-2-one)

• Product Name: 3,5-Nonadiyn-2-one
• CAS No: 116428-95-6
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 131200
• PubChem ID: 13951196
• Update Time: 2025-04-19

3,5-Nonadiyn-2-one Chemical and Physical Properties

Names and Identifiers

• 3,5-Nonadiyn-2-one
• 3,5-Nonadiyn-2-one (9CI)
• nona-3,5-diyn-2-one
• 116428-95-6
• SCHEMBL15283564
• DTXSID10553133

• Inchi： 1S/C9H10O/c1-3-4-5-6-7-8-9(2)10/h3-4H2,1-2H3
• InChI Key： QWONPZQEZBKNSN-UHFFFAOYSA-N
• SMILES： O=C(C#CC#CCCC)C

Computed Properties

• Exact Mass: 134.0732
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds